Cas no 52814-89-8 (Ethanone, 2-(3-methoxyphenoxy)-1-(4-methoxyphenyl)-)

• Product Name: Ethanone, 2-(3-methoxyphenoxy)-1-(4-methoxyphenyl)-
• CAS No: 52814-89-8
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 358719
• PubChem ID: 22743054
• Update Time: 2025-04-19

Ethanone, 2-(3-methoxyphenoxy)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(3-methoxyphenoxy)-1-(4-methoxyphenyl)-
• 2-(3-methoxyphenoxy)-1-(4-methoxyphenyl)ethanone
• NZFPZENWENCTRQ-UHFFFAOYSA-N
• 52814-89-8
• DTXSID40627992
• SCHEMBL6746981
• 2-(3-Methoxyphenoxy)-1-(4-methoxyphenyl)ethan-1-one
• AKOS008906333

• Inchi： 1S/C16H16O4/c1-18-13-8-6-12(7-9-13)16(17)11-20-15-5-3-4-14(10-15)19-2/h3-10H,11H2,1-2H3
• InChI Key： NZFPZENWENCTRQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76